![molecular formula C17H11ClFNO3 B2438675 1-(2-chloro-4-fluorobenzyl)-3-formyl-1H-indole-2-carboxylic acid CAS No. 903160-22-5](/img/structure/B2438675.png)
1-(2-chloro-4-fluorobenzyl)-3-formyl-1H-indole-2-carboxylic acid
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Description
1-(2-Chloro-4-fluorobenzyl)-3-formyl-1H-indole-2-carboxylic acid, also known as CFBI, is a versatile and widely studied organic compound. It is a derivative of indole-2-carboxylic acid, a naturally occurring aromatic carboxylic acid. CFBI is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the development of new materials, such as polymers, and in the synthesis of novel catalysts.
Scientific Research Applications
Anti-Epileptic Properties
Epilepsy is a common neurological disorder characterized by spontaneous seizures. In a previous study, researchers identified 4-[(2-Chloro-4-fluorobenzyl)oxy]benzoic acid as a novel anti-epileptic agent. It demonstrated efficacy in chemically- or genetically-induced epileptic zebrafish and mouse models .
properties
IUPAC Name |
1-[(2-chloro-4-fluorophenyl)methyl]-3-formylindole-2-carboxylic acid |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClFNO3/c18-14-7-11(19)6-5-10(14)8-20-15-4-2-1-3-12(15)13(9-21)16(20)17(22)23/h1-7,9H,8H2,(H,22,23) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRWUUOQSJVTTHH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(N2CC3=C(C=C(C=C3)F)Cl)C(=O)O)C=O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClFNO3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.7 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>49.8 [ug/mL] (The mean of the results at pH 7.4) |
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Record name | SID49649051 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-(2-chloro-4-fluorobenzyl)-3-formyl-1H-indole-2-carboxylic acid |
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